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Compound of Interest

Compound Name: Diosmetin 3',7-Diglucuronide-d3

Cat. No.: B15598997 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the chemical properties, analytical

methodologies, and biological context of Diosmetin 3',7-Diglucuronide-d3, a deuterated form

of a significant diosmetin metabolite. This document is intended for researchers, scientists, and

professionals in drug development and related fields.

Core Chemical Properties
Diosmetin 3',7-Diglucuronide-d3 is the deuterated analogue of Diosmetin 3',7-Diglucuronide,

a metabolite of the flavonoid diosmin. The incorporation of three deuterium atoms provides a

stable isotopic label, making it an invaluable tool for pharmacokinetic and metabolic studies.

Table 1: Chemical and Physical Properties
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Property Value Source

Chemical Formula C28H23D3Na2O18 [1]

Molecular Weight 699.5 g/mol [1]

CAS Number (Unlabeled) 152503-51-0 [2][3]

Appearance Yellow Solid [4]

Melting Point (Unlabeled) 185-190 °C (decomposes) [4]

Solubility (Unlabeled) Soluble in DMSO and Water [4]

Storage Conditions Store at -20 °C [4]

Table 2: Properties of Non-Deuterated Diosmetin 3',7-
Diglucuronide

Property Value Source

Chemical Formula C28H28O18 [2][3]

Molecular Weight 652.51 g/mol [2][3]

Metabolic Pathway
Diosmetin 3',7-Diglucuronide is a product of the metabolism of diosmin, a naturally occurring

flavonoid found in citrus fruits. After oral administration, diosmin is hydrolyzed by intestinal

microflora to its aglycone, diosmetin. Diosmetin is then absorbed and undergoes extensive

metabolism, primarily through glucuronidation, to form various glucuronide conjugates,

including the 3'-O-glucuronide, 7-O-glucuronide, and the 3',7-diglucuronide.[5][6][7][8]

Diosmetin-3-O-glucuronide has been identified as a major circulating metabolite in humans.[8]
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Metabolic Pathway of Diosmin

Experimental Protocols
The quantification of diosmetin and its glucuronide metabolites in biological matrices is typically

achieved using high-performance liquid chromatography (HPLC) or liquid chromatography-

mass spectrometry (LC-MS). The use of a deuterated internal standard like Diosmetin 3',7-
Diglucuronide-d3 is crucial for accurate quantification by correcting for matrix effects and

variations in sample preparation and instrument response.

General Workflow for Analysis in Biological Samples
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General Analytical Workflow
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Analytical Workflow for Diosmetin Glucuronides
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Example HPLC-MS/MS Method for Diosmetin
Glucuronides
The following is a representative protocol synthesized from published methods for the analysis

of diosmetin and its glucuronides.[8][9] Researchers should optimize these conditions for their

specific instrumentation and application.

Sample Preparation (Plasma):

To 100 µL of plasma, add an appropriate amount of Diosmetin 3',7-Diglucuronide-d3
internal standard solution.

Perform protein precipitation with a suitable organic solvent (e.g., acetonitrile).

Vortex and centrifuge to pellet the precipitated proteins.

The supernatant can be directly injected or further purified by solid-phase extraction (SPE).

Chromatographic Conditions:

Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm) is commonly used.

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile with 0.1% formic acid.

Gradient: A linear gradient from a low to high percentage of Mobile Phase B is employed to

elute the analytes.

Flow Rate: Typically in the range of 0.2-0.4 mL/min.

Column Temperature: Maintained at a constant temperature, for example, 40 °C.

Mass Spectrometry Conditions:

Ionization Mode: Electrospray ionization (ESI), often in negative mode for glucuronides.
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Detection: Multiple Reaction Monitoring (MRM) is used for quantification. The transitions

would be specific for the parent and fragment ions of both the analyte and the deuterated

internal standard.

Table 3: Example MRM Transitions (Negative Ion Mode)
Compound Precursor Ion (m/z) Product Ion (m/z)

Diosmetin 3',7-Diglucuronide 651.1 475.1 (loss of one glucuronide)

Diosmetin 3',7-Diglucuronide 651.1 299.0 (aglycone)

Diosmetin-d3 3',7-

Diglucuronide
654.1 478.1

Diosmetin-d3 3',7-

Diglucuronide
654.1 302.0

Note: The exact m/z values for the deuterated compound should be confirmed based on the

certificate of analysis of the standard.

Biological Activity and Signaling Pathways
The biological activities of Diosmetin 3',7-Diglucuronide are not as extensively studied as its

parent compound, diosmetin. However, as a major metabolite, its biological effects are of

significant interest.

Research on diosmetin has shown that it modulates several key signaling pathways involved in

inflammation, oxidative stress, and cancer.[10][11] These include:

NF-κB Signaling Pathway: Diosmetin has been shown to inhibit the activation of NF-κB, a

key regulator of inflammatory responses.[11]

PI3K/Akt Signaling Pathway: This pathway is crucial for cell survival and proliferation, and

diosmetin has been found to modulate its activity.[12]

Nrf2 Signaling Pathway: Diosmetin can activate the Nrf2 pathway, which is involved in the

antioxidant defense system.[12]
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A study on diosmetin-3-O-glucuronide, the primary metabolite, demonstrated its anti-

inflammatory and antioxidant effects in ex vivo human skin models.[5][13][14] This suggests

that the glucuronide conjugates of diosmetin retain biological activity. Further research is

needed to elucidate the specific signaling pathways modulated by Diosmetin 3',7-

Diglucuronide.
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Signaling Pathways of the Parent Compound, Diosmetin

Conclusion
Diosmetin 3',7-Diglucuronide-d3 is a critical tool for advanced research into the

pharmacokinetics and metabolism of diosmin and diosmetin. While direct biological data on the

diglucuronide is limited, the known activities of its parent compounds and primary metabolite

suggest it may play a significant role in the overall pharmacological effects of diosmin. The

experimental protocols and data presented in this guide provide a foundation for researchers to

incorporate this stable isotope-labeled standard into their studies, enabling more precise and

reliable quantification and contributing to a deeper understanding of flavonoid biology.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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